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Introduction
Iscotrizinol, also known as Diethylhexyl Butamido Triazone, is a highly effective and

photostable organic UVB filter. Its oil-soluble and hydrophobic properties make it an

exceptional candidate for use in water-resistant and water-repellent sunscreen formulations.[1]

[2][3] This document provides detailed application notes, experimental protocols, and

formulation guidelines for leveraging Iscotrizinol to develop high-performance, water-resistant

sun care products.

Iscotrizinol is recognized for its ability to achieve high Sun Protection Factor (SPF) values at

relatively low concentrations.[1][4][3] A key attribute of Iscotrizinol is its remarkable

photostability, reportedly losing only 10% of its SPF protection after 25 hours of sun exposure,

a significant advantage over many other chemical UV filters.[1][4][2][5] This inherent stability,

combined with its oil-solubility, contributes to the creation of durable sunscreen films on the skin

that are less prone to being washed off by sweat or water.[6]

Key Properties of Iscotrizinol for Water-Resistant
Formulations
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Property Description
Relevance to Water-
Resistant Formulations

Solubility
Oil-soluble, insoluble in water.

[7]

Essential for incorporation into

the oil phase of emulsions,

contributing to the

formulation's overall

hydrophobicity and resistance

to being washed off.

Photostability

Exceptionally high

photostability, retaining

approximately 90% of its

protective efficacy after 25

hours of UV exposure.[1][2][5]

Ensures prolonged and

reliable sun protection, even

during extended outdoor

activities that may involve sun

and water exposure.

Hydrophobicity

As an oil-soluble molecule, it

possesses a hydrophobic

nature.

This property is crucial for

creating a water-repellent film

on the skin, which is

fundamental for water-resistant

performance.[6]

Efficacy
High SPF contribution even at

low concentrations.[1][4][3]

Allows for the formulation of

effective sunscreens with

potentially better sensory

profiles (less greasy, lighter

feel).

Synergy

Works well in combination with

other UV filters to enhance the

overall SPF of a formulation.[3]

Enables the development of

broad-spectrum sunscreens

with optimized performance.

Data Presentation: Performance in Water-Resistant
Formulations
While specific quantitative data for water-resistant formulations containing Iscotrizinol is not

extensively published in publicly available literature, the following tables illustrate the expected

performance and how data should be structured for comparison. The values presented are
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hypothetical and for illustrative purposes, based on the known properties of Iscotrizinol and

the requirements for water-resistance claims.

Table 1: Illustrative In Vivo Water Resistance Performance of a Sunscreen Formulation with

Iscotrizinol

Formulati
on ID

Iscotrizin
ol
Concentr
ation (%)

Other UV
Filters

Initial
Static
SPF
(Mean)

SPF after
80 min
Water
Immersio
n (Mean)

SPF
Retention
(%)

Water
Resistanc
e Claim

F-DBT-01 3

Octisalate,

Avobenzon

e,

Octocrylen

e

55.8 52.3 93.7
Very Water

Resistant

F-

CONTROL

-01

0

Octisalate,

Avobenzon

e,

Octocrylen

e

54.2 45.1 83.2
Water

Resistant

Table 2: Illustrative In Vitro Water Resistance Data

Formulation
ID

Iscotrizinol
Concentrati
on (%)

Substrate
Initial In
Vitro SPF

In Vitro SPF
after 80 min
Water
Immersion

SPF
Retention
(%)

F-DBT-02 2.5 PMMA Plates 32.1 29.5 91.9

F-CONTROL-

02
0 PMMA Plates 31.5 25.4 80.6
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In Vivo Water Resistance Testing (Based on ISO 18861
and ISO 24444)
This protocol outlines the determination of a sunscreen's water resistance by assessing its SPF

value after prolonged water immersion.

4.1.1. Objective: To determine the "Water Resistant" or "Very Water Resistant" capability of a

sunscreen formulation containing Iscotrizinol.

4.1.2. Materials and Equipment:

Test sunscreen formulation

Reference sunscreen (e.g., P2 reference standard)

Human volunteers (meeting inclusion/exclusion criteria)

Solar simulator (compliant with ISO 24444)

Spa-pool or jacuzzi with controlled water temperature (30 ± 2°C) and circulation

Analytical balance

Syringes and finger cots for application

4.1.3. Procedure:

Subject Selection: Recruit a panel of healthy adult volunteers with skin types I, II, or III.

Test Site Demarcation: Mark test sites on the volunteers' backs (intrascapular region).

Static SPF Determination (Pre-immersion):

Apply the test sunscreen formulation accurately at 2.0 mg/cm² to a designated test site.

Allow the sunscreen to dry for 15-30 minutes.

Expose the test site to a series of increasing UV doses from the solar simulator.
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Assess erythema 16-24 hours after UV exposure to determine the Minimal Erythema Dose

(MED) on protected skin (MEDp).

Simultaneously determine the MED on unprotected skin (MEDu).

Calculate the static SPF as MEDp / MEDu.

Water Immersion:

For a "Water Resistant" claim, subjects undergo two 20-minute immersion periods with a

15-20 minute rest period out of the water in between.

For a "Very Water Resistant" claim, subjects undergo four 20-minute immersion periods

with 15-20 minute rest periods. The water in the spa-pool should be circulated.

Post-immersion SPF Determination:

After the final immersion period, allow the skin to air dry without toweling.

Repeat the UV exposure and MED assessment as described in step 3 on the immersed

site.

Calculate the post-immersion SPF.

Data Analysis:

Calculate the mean static SPF and the mean post-immersion SPF.

To claim "Water Resistant" or "Very Water Resistant," the mean post-immersion SPF must

be at least 50% of the mean static SPF.
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In Vivo Water Resistance Testing Workflow
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In Vitro Water Resistance Testing
This protocol provides a more rapid and cost-effective method for screening the water

resistance of formulations.

4.2.1. Objective: To assess the water resistance of a sunscreen formulation by measuring the

change in its in vitro SPF after water immersion.

4.2.2. Materials and Equipment:

Test sunscreen formulation

Substrates: Polymethyl methacrylate (PMMA) plates

UV-Vis Spectrophotometer with an integrating sphere

Water bath with controlled temperature and stirring mechanism

Syringes or micropipettes for precise application

Gloved finger or automated spreading device

4.2.3. Procedure:

Substrate Preparation: Ensure PMMA plates are clean and ready for application.

Sunscreen Application: Apply a precise amount of the sunscreen formulation (e.g., 1.3

mg/cm²) evenly onto the surface of the PMMA plates.

Drying/Film Formation: Allow the sunscreen film to dry and set for a specified time (e.g., 30

minutes) at a controlled temperature.

Initial SPF Measurement (Pre-immersion):

Measure the UV transmittance through the sunscreen-coated plate at multiple points using

the spectrophotometer.

Calculate the initial in vitro SPF value.
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Water Immersion:

Immerse the PMMA plates in a water bath maintained at a constant temperature (e.g., 25-

30°C).

Gently stir the water for a defined period (e.g., 40 or 80 minutes).

Drying:

Carefully remove the plates from the water bath and allow them to air dry completely in a

horizontal position.

Final SPF Measurement (Post-immersion):

Once dry, repeat the UV transmittance measurement on the immersed plates.

Calculate the final in vitro SPF value.

Data Analysis:

Calculate the percentage of SPF retention: (Final SPF / Initial SPF) * 100.

A higher retention percentage indicates better water resistance.
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Sunscreen Application on PMMA Plate

Drying and Film Formation

Initial In Vitro SPF Measurement

Water Immersion (e.g., 80 min)

Air Drying

Final In Vitro SPF Measurement

Calculate SPF Retention (%)
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In Vitro Water Resistance Testing Workflow

Formulation Guidelines for Water-Resistant
Sunscreens with Iscotrizinol
The inclusion of Iscotrizinol in a water-resistant sunscreen requires careful consideration of

the overall formulation strategy.
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General Principles:
Emulsion Type: Water-in-oil (W/O) emulsions generally offer superior water resistance

compared to oil-in-water (O/W) emulsions. However, well-formulated O/W emulsions can

also achieve high water resistance.

Film Formers: Incorporate film-forming polymers (e.g., Acrylates Copolymers, VP/Eicosene

Copolymer) to create a durable, water-repellent film on the skin.

Emollients: Select hydrophobic emollients that contribute to the water-resistant barrier.

Minimize Hydrophilic Ingredients: Reduce the concentration of highly water-soluble

ingredients that can compromise the integrity of the sunscreen film upon contact with water.

Solubilization of Iscotrizinol: As Iscotrizinol is a powder, it needs to be properly solubilized

in the oil phase. This may require heating the oil phase to 70-80°C and adding Iscotrizinol
slowly under agitation.

Illustrative Formulation: SPF 50+ "Very Water Resistant"
Cream
This is a sample formulation and should be optimized and tested for stability and efficacy.
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Phase
Ingredient (INCI
Name)

Function % w/w

A Aqua Solvent q.s. to 100

Glycerin Humectant 3.00

Disodium EDTA Chelating Agent 0.10

B

Iscotrizinol

(Diethylhexyl

Butamido Triazone)

UVB Filter 3.00

Bis-

Ethylhexyloxyphenol

Methoxyphenyl

Triazine

Broad-Spectrum UV

Filter
2.50

Butyl

Methoxydibenzoylmet

hane

UVA Filter 4.00

Octocrylene
UVB Filter /

Photostabilizer
8.00

C12-15 Alkyl

Benzoate

Emollient / UV Filter

Solvent
5.00

Cetearyl Alcohol Emulsifier / Thickener 2.00

Glyceryl Stearate Emulsifier 1.50

VP/Eicosene

Copolymer

Film Former / Water-

Resistant Agent
2.00

C
Phenoxyethanol,

Ethylhexylglycerin
Preservative 1.00

Fragrance Fragrance 0.20

Procedure:

Heat Phase A to 75-80°C.
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In a separate vessel, combine Phase B ingredients and heat to 75-80°C until all solids are

dissolved.

Add Phase B to Phase A under homogenization.

Cool the emulsion to 40°C with gentle stirring.

Add Phase C ingredients and mix until uniform.

Adjust pH if necessary.

Water-Resistant Sunscreen Formulation

Emulsification
Resulting Properties

Iscotrizinol (Oil-Soluble UVB Filter)
Oil Phase Components

(Emollients, Waxes, Solvents)

Other UV Filters (Oil-Soluble)
Emulsifiers

Film-Forming Polymers
Water Phase Components

(Water, Humectants, Thickeners)

Water-Resistant Sunscreen Emulsion
Formation of a Hydrophobic Film on Skin

High and Photostable SPF

Enhanced Water Resistance

Click to download full resolution via product page

Logical Relationship for Formulating with Iscotrizinol

Conclusion
Iscotrizinol is a valuable ingredient for developing water-resistant sunscreen formulations due

to its inherent hydrophobicity, oil-solubility, and exceptional photostability. By incorporating

Iscotrizinol into a well-designed formulation chassis that includes effective film-formers and a

suitable emulsion base, researchers and formulators can create high-performance sun care

products that offer durable and reliable protection, even during activities involving water

exposure. Rigorous in vivo and in vitro testing is essential to substantiate water-resistance

claims and ensure product efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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